Cas no 138657-34-8 (1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester)
138657-34-8 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester
CAS No:138657-34-8
MF:C10H13NO3
MW:195.215122938156
CID:1264912
PubChem ID:71342356
Update Time:2025-04-20
1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester
- methyl 3-formyl-1,4,5-trimethylpyrrole-2-carboxylate
- DTXSID90769134
- Methyl 3-formyl-1,4,5-trimethyl-1H-pyrrole-2-carboxylate
- 138657-34-8
-
- Inchi: 1S/C10H13NO3/c1-6-7(2)11(3)9(8(6)5-12)10(13)14-4/h5H,1-4H3
- InChI Key: MRKRYXHSHWDMKJ-UHFFFAOYSA-N
- SMILES: O(C)C(C1=C(C=O)C(C)=C(C)N1C)=O
Computed Properties
- Exact Mass: 195.08959
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- PSA: 48.3
1H-Pyrrole-2-carboxylic acid, 3-formyl-1,4,5-trimethyl-, methyl ester Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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